2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole

• IUPAC Name: 2-[1-(2-bromophenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole
• InChI: InChI=1S/C12H11BrN2O3S2/c13-10-3-1-2-4-11(10)20(16,17)15-7-9(8-15)18-12-14-5-6-19-12/h1-6,9H,7-8H2
• InChI Key: XRYXTNMOSNLJIO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=CC=C2Br)OC3=NC=CS3
• Molecular Formula: C12H11BrN2O3S2
• Molecular Weight: 375.3 g/mol

Description

2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit promising biological activities, making it a valuable tool for researchers in the development of new drugs and therapies.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, depending on the specific biological activity they exhibit .

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways, again depending on the specific biological activity they exhibit .

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties, which can be influenced by their chemical structure .

Result of Action

Thiazole derivatives have been found to exhibit a range of effects at the molecular and cellular level, depending on their specific biological activity .

Action Environment

The action of thiazole derivatives can be influenced by a variety of environmental factors, including ph, temperature, and the presence of other substances .

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole is its versatility. It can be easily synthesized and modified to produce derivatives with different biological activities. However, one limitation of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole. One area of interest is the development of new derivatives with enhanced biological activities. Additionally, researchers may investigate the potential of this compound in the treatment of other diseases, such as autoimmune disorders and neurological conditions. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole involves the reaction of 2-bromo-4'-methoxyacetophenone with sodium hydride, followed by the addition of 2-aminothiazole and sodium iodide. This reaction results in the formation of the desired compound, which can then be purified and characterized using various analytical techniques.

Scientific Research Applications

2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. This makes it a valuable tool for researchers in the development of new drugs and therapies.